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Compound of Interest

Compound Name: ST638

Cat. No.: B035220

For researchers and scientists engaged in drug development, the meticulous management and
disposal of chemical compounds are fundamental to ensuring laboratory safety and
environmental protection. This guide provides a comprehensive, step-by-step procedure for the
safe disposal of ST638, a tyrosine kinase inhibitor utilized in laboratory research.[1] Adherence
to these protocols is crucial for minimizing risks and maintaining a secure research
environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to be outfitted with the appropriate
Personal Protective Equipment (PPE). The recommended PPE for handling ST638 includes:

o Eye Protection: Safety glasses or eyeshields.[1]
» Hand Protection: Chemical-resistant gloves.[1]

o Respiratory Protection: A Type N95 (US) or equivalent dust mask to prevent the inhalation of
solid particles.[1]

All handling of ST638 should be conducted in a well-ventilated area, ideally within a chemical
fume hood.[1]

Chemical and Physical Properties of ST638
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A thorough understanding of a compound's properties is essential for its safe handling and

disposal.
Property Value
CAS Number 107761-24-0
Molecular Formula C19H18N203S
Molecular Weight 354.42 g/mol [1]
Appearance Yellow solid[1]
Melting Point 134-135.5 °C[1]
Solubility DMSO: 19 mg/mL][1]
Storage Temperature -20°CJ[1]
Storage Class 11 - Combustible Solids[1]

Step-by-Step Disposal Protocol for ST638

The disposal of ST638 must be carried out in strict accordance with all applicable national and
local regulations.[1] The following is a general procedural guide for laboratory settings.

o Waste Identification and Segregation:

o Designate a specific, clearly labeled waste container for ST638 and any contaminated
materials (e.g., gloves, weighing paper, pipette tips).[1]

o Do not mix ST638 waste with other chemical waste streams unless explicitly permitted by
your institution's environmental health and safety (EHS) office.[1]

» Waste Container Labeling:

o The container must be accurately labeled with the chemical name ("ST638"), CAS number
(107761-24-0), and any relevant hazard symbols.[1]

» Disposal Pathway:
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o ST638 waste is to be disposed of through an approved hazardous waste disposal facility.

[1]

o Contact your institution's EHS office to arrange for the collection and disposal of the
chemical waste. They will provide specific instructions based on local regulations.[1]

o Under no circumstances should ST638 be disposed of down the drain or in regular trash.

[1]

e Decontamination of Work Area:
o After packaging ST638 for disposal, thoroughly decontaminate the work area.[1]

o Use an appropriate solvent, such as 70% ethanol, to wipe down all surfaces that may
have come into contact with the compound.[1]

o Dispose of all cleaning materials as contaminated waste.[1]

Experimental Workflow for ST638 Disposal
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Caption: Workflow for the safe disposal of ST638, from preparation to final decontamination.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b035220?utm_src=pdf-body-img
https://www.benchchem.com/product/b035220?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b035220#st638-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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